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Compound of Interest

Compound Name: SR-3029

Cat. No.: B15605462

For Researchers, Scientists, and Drug Development Professionals

Abstract

SR-3029 is a potent and selective inhibitor of casein kinase 16 (CK1d) and casein kinase 1€
(CK1e), key regulators of various cellular processes, including the Wnt/B-catenin signaling
pathway.[1] Accurate preparation of SR-3029 stock solutions is critical for reliable and
reproducible experimental outcomes in cancer research and other therapeutic areas. This
document provides detailed application notes and a standardized protocol for the preparation,
storage, and handling of SR-3029 stock solutions in dimethyl sulfoxide (DMSO).

Quantitative Data Summary

For ease of reference, the key quantitative data for SR-3029 are summarized in the table
below.
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Property Value Source(s)
Molecular Formula C23H19F3NsO [1112]
Molecular Weight 480.45 g/mol [3]

CAS Number 1454585-06-8 [1]

Purity >98%

o =20 mM (approx. 9.61 mg/mL)
Solubility in DMSO [3]
to 66.6 mM (32 mg/mL)

Appearance Solid [1]

Experimental Protocol: Preparation of a 10 mM SR-
3029 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SR-3029 in DMSO. This
concentration is a common starting point for subsequent dilutions to working concentrations for
in vitro assays.

Materials:

» SR-3029 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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» Pre-weighing Preparation: Before opening, bring the vial of SR-3029 powder to room
temperature to prevent condensation of moisture, which can affect the compound's stability
and weighing accuracy.

» Weighing SR-3029: Carefully weigh out 4.80 mg of SR-3029 powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube or an amber glass vial.

e Adding DMSO: Add 1 mL of anhydrous DMSO to the tube containing the SR-3029 powder.

 Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the SR-3029
is completely dissolved. Visually inspect the solution to ensure there are no visible particles.
If necessary, gentle warming (e.g., in a 37°C water bath for a few minutes) can aid
dissolution.

o Storage: Once fully dissolved, the 10 mM SR-3029 stock solution should be aliquoted into
smaller volumes to avoid repeated freeze-thaw cycles.[3] Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1-2 years).[3][4]

Signaling Pathway

SR-3029 primarily exerts its biological effects by inhibiting CK1d and CK1g, which are crucial
components of the Wnt/p-catenin signaling pathway. Inhibition of these kinases prevents the
phosphorylation of 3-catenin, leading to its degradation and subsequent downregulation of Wnt
target genes involved in cell proliferation and survival.[1][5]
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Caption: SR-3029 inhibits the Wnt/B-catenin signaling pathway.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15605462?utm_src=pdf-body-img
https://www.benchchem.com/product/b15605462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Workflow

The following diagram illustrates a typical workflow for utilizing the prepared SR-3029 stock
solution in a cell-based assay.
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Caption: General workflow for using SR-3029 stock solution.

Safety and Handling Precautions
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e SR-3029 is intended for laboratory research use only.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling the compound and its solutions.

e Handle DMSO with care as it is a powerful solvent and can facilitate the absorption of
substances through the skin.

 All procedures should be performed in a well-ventilated area or a chemical fume hood.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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